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Compound of Interest

Compound Name: [Cu(NH3)4(OH2)](2+)

Cat. No.: B1238902

The systematic naming of coordination compounds follows a set of rules established by the
International Union of Pure and Applied Chemistry (IUPAC). The name for the complex cation
[Cu(NH3)a(H20)]2* is tetraammineaquacopper(ll). This name is derived through the following
steps:

e Ligand ldentification and Naming: The ligands, which are the molecules or ions bonded to
the central metal, are named first. In this complex, the ligands are NHs (ammonia) and H20
(water).

o For neutral ligands, their common names are often used. However, there are important
exceptions. For NHs, the name "ammine” is used. For H20, the name "aqua" is used.

o The ligands are listed in alphabetical order, irrespective of their prefixes. Thus, "ammine"
comes before "aqua”.

o Prefixes for Ligand Count: Prefixes are used to indicate the number of each type of ligand.

o There are four ammonia ligands, so the prefix "tetra-" is used, leading to "tetraammine”.

o There is one water ligand, so the prefix "mono-" is technically correct but is generally
omitted, leading to "aqua".

o Central Metal lon Naming: The name of the central metal atom or ion follows the ligand
names. In this case, the central metal is copper (Cu). Since the complex is a cation, the
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name of the metal is used directly.

o Oxidation State: The oxidation state of the central metal is indicated by a Roman numeral in
parentheses immediately following the metal's name. The overall charge of the complex is
+2. Both ammonia and water are neutral ligands (charge of 0). Therefore, the oxidation state
of copper (x) can be calculated as: x + 4(0) + 1(0) = +2 x = +2 Thus, the oxidation state is

().
Combining these components yields the final name: tetraammineaquacopper(ll).

Nomenclature of Salts

When a complex ion is part of a salt, the salt is named by first naming the cation and then the
anion, separated by a space. For salts containing the [Cu(NH3)4(H20)]?* cation, the name of
the salt will begin with "tetraammineaquacopper(ll)".

A common salt of this complex is tetraamminecopper(ll) sulfate monohydrate, with the formula
[Cu(NH3)4(H20)]S0a4.[1][2] In this case, the anion is sulfate (SO42~). The name is constructed
as:

 Cation: tetraammineaquacopper(Il)
e Anion: sulfate

Therefore, the full name of the salt is tetraammineaquacopper(ll) sulfate.

Quantitative Data

The structural and stability properties of the tetraammineaquacopper(ll) complex and its salts
have been characterized by various methods, including X-ray crystallography.
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Property Value Reference
Bond Lengths

Cu-N ~210 pm [1][2]

Cu-O ~233 pm [11[2]
Geometry Square pyramidal [1112]

Stability Constant (log K)

13.1 (for the tetraammine

complex)

[3]4]

245.79 g/mol (for the

Molar Mass [1]
monohydrate salt)

Appearance Dark blue to purple solid [1]
. 1.81 g/cm? (for the

Density [1]

monohydrate salt)

Solubility in Water

18.5 g/100 g at 21.5 °C (for the

monohydrate salt)

[1]

Experimental Protocols
Synthesis of Tetraamminecopper(ll) Sulfate

Monohydrate ([Cu(NH3)4(H20)]S0a4)

This protocol describes the synthesis of tetraamminecopper(ll) sulfate monohydrate from

copper(ll) sulfate pentahydrate and ammonia.[1][5][6][7]

Materials:

Copper(ll) sulfate pentahydrate (CuSOa4-5H20)

Concentrated ammonia solution (aqueous NHs)

Ethanol or Isopropanol

Distilled water

© 2025 BenchChem. All rights reserved.

3/7

Tech Support


https://en.wikipedia.org/wiki/Tetraamminecopper(II)_sulfate
https://www.quora.com/How-can-I-form-a-tetraammine-copper-ll-sulfate
https://en.wikipedia.org/wiki/Tetraamminecopper(II)_sulfate
https://www.quora.com/How-can-I-form-a-tetraammine-copper-ll-sulfate
https://en.wikipedia.org/wiki/Tetraamminecopper(II)_sulfate
https://www.quora.com/How-can-I-form-a-tetraammine-copper-ll-sulfate
https://issr.edu.kh/science/Webpage/Lab_Techniques/Edexcel%20Practical%20Chemistry%20-%20Halesowen/Edexcel2009/stability_constants_for_copper_complexes.htm
https://www.chemguide.co.uk/inorganic/complexions/stabconst.html
https://en.wikipedia.org/wiki/Tetraamminecopper(II)_sulfate
https://en.wikipedia.org/wiki/Tetraamminecopper(II)_sulfate
https://en.wikipedia.org/wiki/Tetraamminecopper(II)_sulfate
https://en.wikipedia.org/wiki/Tetraamminecopper(II)_sulfate
https://en.wikipedia.org/wiki/Tetraamminecopper(II)_sulfate
https://www.scribd.com/document/495263410/Experiment-1
https://www.creative-chemistry.org.uk/documents/N-ch5-08.pdf
https://labguider.com/labguider/chemistry-synthesis-of-tetraamminecopper(ii)-sulphate-monohydrate.php
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1238902?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Beakers

Stirring rod

Graduated cylinders

Buchner funnel and flask for vacuum filtration
Filter paper

Procedure:

Dissolution of Copper(ll) Sulfate: Prepare a saturated aqueous solution of copper(ll) sulfate
pentahydrate by dissolving the salt in a minimal amount of distilled water with gentle heating
and stirring.

Formation of the Complex: In a fume hood, slowly add a concentrated aqueous solution of
ammonia to the copper(ll) sulfate solution while continuously stirring. The light blue color of
the initial solution will change to a deep blue or purple, indicating the formation of the
tetraamminecopper(ll) complex. The reaction is: CuSOa4-5H20 + 4 NH3 -
[Cu(NH3)4(H20)]S0a4 + 4 H20[1][2]

Precipitation: To precipitate the complex salt, add ethanol or isopropanol to the solution. The
solubility of the complex is lower in the alcohol-water mixture, causing it to crystallize out of
the solution.

Crystallization: Cool the mixture in an ice bath to maximize the yield of crystals.
Isolation: Collect the dark blue crystals by vacuum filtration using a Buchner funnel.

Washing: Wash the crystals with a small amount of cold ethanol to remove any soluble
impurities.

Drying: Dry the crystals on the filter paper by drawing air through the funnel or by pressing
them between sheets of filter paper.

Visualizations
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The following diagrams illustrate the logical flow for determining the IUPAC name of the
complex cation and the overall structure of the naming process for its salts.

Start with Complex Formula
[Cu(NH3)4(H20)]12+

1. Identify Ligands
NH3 and H20

2. Name Ligands Alphabetically
- ammine (for NH3)
- aqua (for H20)

3. Add Prefixes for Count
- tetraammine
- agua

4. Name Central Metal
- copper

5. Determine Oxidation State
Cu + 4(0) + 1(0) = +2
=> (II)

6. Assemble the Name
tetraammineaqua + copper + (ll)

Final Cation Name:
tetraammineaquacopper(ll)
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Caption: Logical workflow for deriving the IUPAC name of the complex cation.
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Cation Name | Anion Name |— Emal Selit (et
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Caption: Structural relationship in naming salts of the complex cation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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